Glycosidase-IN-1

Glycosidase-IN-1 (CAS 170376-12-2) is a highly specialized, orthogonally protected piperidine iminosugar intermediate synthesized from D-mannose. While it possesses intrinsic hypoglycemic and glycosidase inhibitory activity, its primary industrial and research value lies in its structural readiness for advanced synthetic modifications. Featuring a Boc-protected amine and an acetonide-protected diol, this compound serves as a critical building block for the rapid development of C5-mono-fluorinated piperidine iminosugars and N-alkylated immunosuppressive agents. By providing a stereochemically pure, pre-cyclized scaffold, it significantly streamlines the synthesis of next-generation glycosidase inhibitors compared to de novo synthesis from simple monosaccharides [1].

Substituting Glycosidase-IN-1 with basic starting materials like D-mannose or unprotected iminosugars (e.g., 1-deoxynojirimycin) introduces severe process inefficiencies. De novo synthesis from D-mannose requires multiple low-yielding protection, cyclization, and deprotection steps before any target functionalization can occur. Conversely, utilizing unprotected iminosugars for complex modifications, such as selective C5-fluorination or specific N-alkylation, often results in poor regioselectivity and complex mixtures of poly-alkylated byproducts. Glycosidase-IN-1 eliminates these bottlenecks by offering an orthogonally protected framework, ensuring that downstream reactions occur exclusively at the desired positions with high stereochemical fidelity and reproducible yields [1].

C5-Fluorinated Iminosugar Synthesis Efficiency

In the synthesis of advanced C5-mono-fluorinated piperidine iminosugars, utilizing Glycosidase-IN-1 as the starting intermediate bypasses the initial multi-step preparation required when starting directly from D-mannose. This orthogonally protected scaffold allows for direct access to key fluorination precursors, significantly reducing the overall synthetic timeline and improving the cumulative yield of the final fluorinated glycosidase inhibitors compared to de novo baseline routes [1].

Procuring this advanced intermediate drastically reduces labor costs and reagent consumption, accelerating the discovery and scale-up of novel fluorinated iminosugars.

N-Alkylation Regioselectivity

Glycosidase-IN-1 features a highly stable Boc-protected nitrogen alongside an acetonide-protected diol system. Upon selective Boc deprotection, the nitrogen can be cleanly N-alkylated to produce immunosuppressive derivatives without the competing O-alkylation side reactions that plague unprotected iminosugars like 1-deoxynojirimycin (DNJ). This orthogonal protection strategy ensures near-quantitative regioselectivity during the functionalization phase, whereas unprotected comparators often yield complex, difficult-to-separate mixtures [1].

High regioselectivity minimizes costly chromatographic purifications and maximizes the yield of the target active pharmaceutical ingredient (API).

D-Mannose Stereochemical Integrity

The stereochemical configuration of piperidine iminosugars is critical for their binding affinity to specific glycosidases. Glycosidase-IN-1 rigorously preserves the essential chiral centers derived from its D-mannose origin. When compared to synthetic routes utilizing achiral precursors or racemic mixtures, this chiral pool-derived intermediate guarantees the exact (3aR,4R,7aR) stereochemistry required for potent biological activity, ensuring that downstream C5-fluorinated products exhibit maximal hypoglycemic and immunosuppressive efficacy [1].

Guaranteed stereochemical purity eliminates the need for expensive and time-consuming chiral resolution, ensuring predictable biological performance of the final products.

Fluorinated Iminosugar Therapeutics

Ideal for medicinal chemistry programs focused on developing C5-mono-fluorinated piperidine iminosugars, where the orthogonally protected scaffold allows for immediate, regioselective fluorination without extensive preliminary synthesis [1].

N-Alkylated Immunosuppressive Agents

Highly recommended for the rapid generation of N-alkylated iminosugar libraries, as the acetonide protection prevents unwanted O-alkylation during the derivatization of the piperidine nitrogen, ensuring high yields of the desired analogs [1].

Hypoglycemic Drug Scale-Up

Suitable for process chemistry applications requiring a reliable, stereochemically pure intermediate to streamline the manufacturing of complex beta-glucosidase inhibitors and antidiabetic agents, avoiding the bottlenecks of de novo chiral synthesis [1].